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Compound of Interest

Compound Name: Cyhalothrin-d5

Cat. No.: B15553234

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Cyhalothrin-d5, a deuterated analog of the pyrethroid insecticide Cyhalothrin. This document
is intended to serve as a comprehensive resource, offering detailed data, experimental context,
and illustrative workflows relevant to the use of this compound in a research setting.

Core Physical and Chemical Properties

Cyhalothrin-d5 is a synthetic pyrethroid, structurally similar to the naturally occurring
insecticides, pyrethrins. The defining feature of Cyhalothrin-d5 is the substitution of five
hydrogen atoms with deuterium on the phenoxy ring. This isotopic labeling makes it an
invaluable tool in analytical chemistry, particularly in mass spectrometry-based quantification
methods where it serves as an internal standard.[1][2]

Quantitative Data Summary

Due to the limited availability of specific experimental data for the deuterated form, the
following table includes data for the closely related, non-deuterated lambda-cyhalothrin, which
is expected to have very similar physical properties.
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Property Value Source
Molecular Formula C23H14DsCIFsNO3 [11[3114115]
Molecular Weight 454.88 g/mol [11[31[41[5]
Appearance Colorless to beige solid [61[7]
Melting Point 49.2 °C [819]
Boiling Point Decomposes before boiling [10]
Water Solubility 0.005 mg/L (at 20 °C) [10]

Very soluble in hexane,

Solubility in Organic Solvents toluene, methanol, and [10]
acetone.

Vapor Pressure 1.5 x 10~ mm Hg (at 20°C) [7]

LogP 7.0 [°]

Experimental Protocols

The determination of the physical and chemical properties of a compound like Cyhalothrin-d5
involves standard laboratory procedures. Below are generalized methodologies for key
experiments.

Melting Point Determination

Methodology: The melting point of Cyhalothrin-d5 can be determined using a capillary melting
point apparatus. A small, powdered sample of the crystalline solid is packed into a thin-walled
capillary tube. The tube is placed in the heating block of the apparatus, and the temperature is
slowly increased. The melting point is recorded as the temperature range from which the first
droplet of liquid appears to the temperature at which the entire sample has melted.

Solubility Determination

Methodology: The solubility of Cyhalothrin-d5 in various solvents can be determined by the
shake-flask method. An excess amount of the solid compound is added to a known volume of
the solvent in a sealed flask. The flask is then agitated at a constant temperature for an
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extended period (e.g., 24-48 hours) to ensure equilibrium is reached. The saturated solution is
then filtered to remove any undissolved solid, and the concentration of Cyhalothrin-d5 in the
filtrate is determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Application in Analytical Chemistry

The primary application of Cyhalothrin-d5 is as an internal standard for the quantitative
analysis of cyhalothrin and its isomers in various matrices.[1] Its deuteration provides a distinct
mass signature that allows it to be differentiated from the non-deuterated analyte by a mass
spectrometer, while its chemical and physical properties ensure it behaves similarly during
sample preparation and analysis.

Workflow for Quantitative Analysis using LC-MS

The following diagram illustrates a typical workflow for the quantification of an analyte (e.g.,
lambda-cyhalothrin) in a sample using Cyhalothrin-d5 as an internal standard with Liquid
Chromatography-Mass Spectrometry (LC-MS).

Click to download full resolution via product page

Caption: Workflow for analyte quantification using an internal standard.

This workflow highlights the critical role of Cyhalothrin-d5 in correcting for variability during
sample preparation and analysis, thereby ensuring accurate and precise quantification of the
target analyte.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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